Cas no 1361477-67-9 (2'-Bromomethyl-5'-chloro-2,5-dichloro-biphenyl)
2'-Bromomethyl-5'-chloro-2,5-dichloro-biphenyl Chemical and Physical Properties
Names and Identifiers
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- 2'-Bromomethyl-5'-chloro-2,5-dichloro-biphenyl
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- Inchi: 1S/C13H8BrCl3/c14-7-8-1-2-9(15)5-11(8)12-6-10(16)3-4-13(12)17/h1-6H,7H2
- InChI Key: RJWNTSRUHIJUAF-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(=CC=1C1C=C(C=CC=1Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 249
- XLogP3: 6.3
- Topological Polar Surface Area: 0
2'-Bromomethyl-5'-chloro-2,5-dichloro-biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011007520-250mg |
2'-Bromomethyl-5'-chloro-2,5-dichloro-biphenyl |
1361477-67-9 | 97% | 250mg |
480.00 USD | 2021-07-05 | |
| Alichem | A011007520-500mg |
2'-Bromomethyl-5'-chloro-2,5-dichloro-biphenyl |
1361477-67-9 | 97% | 500mg |
839.45 USD | 2021-07-05 | |
| Alichem | A011007520-1g |
2'-Bromomethyl-5'-chloro-2,5-dichloro-biphenyl |
1361477-67-9 | 97% | 1g |
1,475.10 USD | 2021-07-05 |
2'-Bromomethyl-5'-chloro-2,5-dichloro-biphenyl Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2'-Bromomethyl-5'-chloro-2,5-dichloro-biphenyl
2'-Bromomethyl-5'-chloro-2,5-dichloro-biphenyl
The compound 2'-Bromomethyl-5'-chloro-2,5-dichloro-biphenyl (CAS No. 1361477-67-9) is a highly specialized organic molecule with a complex structure and unique properties. This compound belongs to the class of brominated biphenyl derivatives, which have garnered significant attention in recent years due to their potential applications in various fields, including materials science, pharmacology, and electronics. The molecule consists of two phenyl rings connected by a single bond, with substituents at specific positions that contribute to its distinct chemical behavior.
The biphenyl structure is a fundamental component of this compound, providing a rigid and planar framework that facilitates various chemical reactions. The presence of multiple halogen atoms—specifically bromine and chlorine—at different positions on the rings introduces electronic effects that can significantly influence the compound's reactivity and stability. For instance, the bromomethyl group at position 2' imparts a unique reactivity profile, making it suitable for use in organocatalytic reactions or as an intermediate in the synthesis of more complex molecules.
Recent studies have highlighted the importance of halogenated biphenyls in the development of advanced materials. Researchers have explored the use of 2'-Bromomethyl-5'-chloro-2,5-dichloro-biphenyl in creating high-performance polymers and liquid crystals. These materials exhibit excellent thermal stability and mechanical properties, making them ideal for applications in aerospace and electronics industries. Additionally, the compound's ability to act as a precursor for other functional molecules has opened new avenues in drug discovery and agrochemical development.
In terms of synthesis, 2'-Bromomethyl-5'-chloro-2,5-dichloro-biphenyl is typically prepared through a multi-step process involving electrophilic substitution reactions and halogenation techniques. The selective introduction of halogens at specific positions requires precise control over reaction conditions to ensure high yields and purity. Advanced methods such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, reducing costs and minimizing environmental impact.
The physical properties of this compound are equally noteworthy. It exhibits a high melting point due to its rigid structure and strong intermolecular forces. The presence of multiple electronegative atoms also contributes to its solubility in polar solvents, which is advantageous for its use in solution-based chemical processes. Furthermore, spectroscopic studies have revealed that the compound displays distinct UV-vis absorption characteristics, making it a potential candidate for use in optoelectronic devices.
From an environmental standpoint, understanding the fate and transport of halogenated biphenyls like 2'-Bromomethyl-5'-chloro-2,5-dichloro-biphenyl is crucial. Recent research has focused on assessing their biodegradability and potential toxicity to aquatic organisms. While preliminary findings suggest that these compounds are not inherently toxic at low concentrations, further studies are required to fully understand their long-term impact on ecosystems.
In conclusion, 2'-Bromomethyl-5'-chloro-2,5-dichloro-biphenyl (CAS No. 1361477-67-9) is a versatile compound with promising applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers working in the fields of organic chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.
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